N-isopropyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[[5-[(4-methylphenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C15H19N5O2S2/c1-9(2)16-12(21)8-23-15-20-19-14(24-15)18-13(22)17-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3,(H,16,21)(H2,17,18,19,22)
• InChI Key: RVCFMLNCGIOBOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SCC(=O)NC(C)C
• Molecular Formula: C15H19N5O2S2
• Molecular Weight: 365.5 g/mol

Description

N-isopropyl-2-((5-(3-(p-tolyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. Compound A is a member of the thiadiazole family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Biological Activities

A range of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, synthesized through C-C coupling methodology, exhibited various biological activities, including antioxidant, haemolytic, antibacterial, and significant urease inhibition activities. Molecular docking studies suggested these compounds bind to the non-metallic active site of the urease enzyme, highlighting their potential in enzyme inhibition applications (Gull et al., 2016).

Anticancer Potential

Novel 1,3,4-thiadiazole derivatives have shown promising anticancer activities against MCF-7 and A549 tumor cell lines, with certain compounds demonstrating significant cytotoxicity. This research underscores the potential of thiadiazole derivatives as anticancer agents, paving the way for further exploration in cancer treatment (Çevik et al., 2020).

Heterocyclic Synthesis and Microbiological Activities

Thiadiazolyl derivatives have been synthesized from biologically active stearic acid, leading to compounds with evaluated antimicrobial activities against various bacterial and fungal strains. These findings contribute to the development of new antimicrobial agents with potential applications in treating infections (Abdelmajeid et al., 2017).

Modification and Chemical Properties

Research has also explored the modification of acetazolamide, a medical product, with fluorine-containing heterocycles. This approach aimed at enhancing the compound's chemical properties, potentially leading to improved pharmacological profiles for medical applications (Sokolov & Aksinenko, 2012).

Insecticidal Activities

Some synthesized heterocycles incorporating a thiadiazole moiety were evaluated as insecticidal agents against Spodoptera littoralis, demonstrating the versatility of thiadiazole derivatives in pest management strategies (Fadda et al., 2017).

Mechanism of Action

Target of Action

It is known that compounds with similar structures have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives.

Mode of Action

It’s worth noting that similar compounds have been reported to interact with their targets through a radical approach .

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities .